N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine

• IUPAC Name: N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C15H16ClN5O/c16-13-3-1-2-12(8-13)10-19-20-14-9-15(18-11-17-14)21-4-6-22-7-5-21/h1-3,8-11H,4-7H2,(H,17,18,20)/b19-10+
• InChI Key: QBMHQNUBALRXMT-VXLYETTFSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)NN=CC3=CC(=CC=C3)Cl
• Isomeric SMILES: C1COCCN1C2=NC=NC(=C2)N/N=C/C3=CC(=CC=C3)Cl
• Molecular Formula: C15H16ClN5O
• Molecular Weight: 317.77 g/mol

Description

N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine is a chemical compound that belongs to the class of pyrimidine derivatives This compound is characterized by the presence of a chlorophenyl group, a morpholine ring, and a pyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine typically involves the condensation of 3-chlorobenzaldehyde with 6-morpholin-4-ylpyrimidin-4-amine under specific reaction conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as acetic acid, to facilitate the formation of the imine bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the imine group to an amine.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(E)-(4-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine
• N-[(E)-(3-bromophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine

Uniqueness

N-[(E)-(3-chlorophenyl)methylideneamino]-6-morpholin-4-ylpyrimidin-4-amine is unique due to the specific positioning of the chlorophenyl group and the presence of the morpholine ring. These structural features contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications.